Cas no 2138091-82-2 (3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one)

• Product Name: 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one
• CAS No: 2138091-82-2
• MF: C₁₁H₂₀O₂S
• MW: 216.340302467346
• CID: 6035047
• PubChem ID: 165496421
• Update Time: 2025-05-20

3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-[(1-hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one
• 2138091-82-2
• EN300-1159558
• 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one

• Inchi： 1S/C11H20O2S/c1-8(7-12)14-10-6-9(13)4-5-11(10,2)3/h8,10,12H,4-7H2,1-3H3
• InChI Key： CTEUDGNNONRKAS-UHFFFAOYSA-N
• SMILES： S(C(C)CO)C1CC(CCC1(C)C)=O

Computed Properties

• Exact Mass: 216.11840105g/mol
• Monoisotopic Mass: 216.11840105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one

Introduction to 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one (CAS No. 2138091-82-2)

3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its unique Chemical Abstracts Service (CAS) number 2138091-82-2, features a cyclohexanone backbone modified with a (1-hydroxypropan-2-yl)sulfanyl side chain, along with two methyl substituents at the 4-position of the cyclohexane ring. The presence of both hydroxyl and sulfanyl functional groups makes this molecule a promising candidate for further exploration in drug discovery and molecular medicine.

The synthesis of 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one involves multi-step organic transformations that highlight the versatility of modern synthetic methodologies. The introduction of the sulfanyl group at the 2-position of the propyl chain and the subsequent formation of the cyclohexanone ring are critical steps that require precise control over reaction conditions. Advanced techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to achieve high yields and enantioselectivity, underscoring the importance of innovative synthetic strategies in modern medicinal chemistry.

Recent studies have demonstrated the potential of 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one as a bioactive scaffold in the development of novel therapeutic agents. The sulfanyl group, in particular, has been shown to enhance binding affinity to biological targets by introducing hydrophobic interactions and electrostatic complementarity. Additionally, the hydroxyl moiety provides a site for further derivatization, allowing for the creation of libraries of analogs with tailored pharmacological properties. This flexibility makes it an attractive candidate for structure-based drug design and high-throughput screening campaigns.

In the realm of medicinal chemistry, 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one has been investigated for its potential role in modulating enzyme activity and receptor binding. Preliminary computational studies suggest that this compound may interact with proteins involved in metabolic pathways and signal transduction. The dimethyl substitution at the 4-position of the cyclohexanone ring further contributes to its molecular complexity, influencing both its solubility and bioavailability. These factors make it a valuable intermediate for exploring new pharmacophores and developing next-generation therapeutics.

The structural motif of 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one also aligns with emerging trends in drug design, where molecular diversity is key to overcoming resistance mechanisms and improving therapeutic efficacy. By leveraging computational chemistry tools such as molecular docking and molecular dynamics simulations, researchers can predict how this compound might interact with biological targets at an atomic level. Such insights are crucial for optimizing lead compounds before they enter preclinical development.

Moreover, the synthesis and characterization of 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one have contributed to advancements in green chemistry principles. Efforts to minimize waste and improve atom economy during synthetic routes reflect a growing emphasis on sustainable practices within the pharmaceutical industry. Techniques such as catalytic asymmetric synthesis and solvent-free reactions have been explored to enhance efficiency while reducing environmental impact.

Future directions for research on 3-[(1-Hydroxypropan-2-yl)sulfanyl]-4,4-dimethylcyclohexan-1-one may include exploring its role in disease models and conducting detailed pharmacokinetic studies. Understanding how this compound is metabolized and excreted will provide critical data for optimizing dosing regimens and ensuring safety profiles are favorable. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be essential to unlock its full potential as a therapeutic agent.

The versatility of 3-(1-hydroxypropan-2-ylsulfanyl)-4,4-dimethylcyclohexanone (CAS No. 213809182) as a chemical scaffold underscores its importance in contemporary drug discovery efforts. By integrating cutting-edge synthetic techniques with computational modeling and experimental validation, researchers can harness its unique structural features to develop innovative treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly pivotal role in advancing therapeutic strategies worldwide.